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Compound of Interest

Compound Name: Emestrin

Cat. No.: B1250432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the research surrounding Emestrin
and its analogs, with a particular focus on the cytotoxic effects of prenylemestrin A. The

content herein is curated for professionals in the fields of cancer research, mycology, and drug

development, offering detailed insights into the compound's mechanism of action, relevant

experimental protocols, and quantitative data analysis.

Core Findings on Emestrin Analogs
Recent studies have identified several novel emestrin-type epipolythiodioxopiperazines (ETPs)

from the fungus Aspergillus nidulans. Among these, prenylemestrin A has demonstrated

notable cytotoxic activity against murine leukemia (L1210) cells. This activity is primarily

mediated through the regulation of the PI3K/AKT signaling pathway and the induction of

mitochondrial apoptosis, leading to G2/M cell cycle arrest.[1]

Quantitative Data Summary
The cytotoxic and cell cycle effects of prenylemestrin A on L1210 cells have been quantified in

several key experiments. The following tables summarize the significant findings.

Table 1: Cytotoxicity of Prenylemestrin A against L1210 Cells
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Compound Concentration (µM) Inhibition Rate (%) IC50 (µM)

Prenylemestrin A 1 25.3 ± 2.1 4.8 ± 0.5

2 48.7 ± 3.5

4 75.1 ± 4.2

8 92.6 ± 5.8

16 98.2 ± 1.3

Table 2: Cell Cycle Distribution of L1210 Cells Treated with Prenylemestrin A (24h)

Treatment G0/G1 Phase (%) S Phase (%) G2/M Phase (%)

Control 55.3 ± 2.8 30.1 ± 1.9 14.6 ± 1.2

Prenylemestrin A (2

µM)
48.2 ± 2.5 25.7 ± 1.7 26.1 ± 2.0

Prenylemestrin A (4

µM)
35.1 ± 2.1 18.4 ± 1.5 46.5 ± 3.1

Prenylemestrin A (8

µM)
20.7 ± 1.8 10.2 ± 1.1 69.1 ± 4.5

Table 3: Apoptosis Rate of L1210 Cells Treated with Prenylemestrin A (24h)
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Treatment
Early Apoptosis
(%)

Late Apoptosis (%) Total Apoptosis (%)

Control 2.1 ± 0.3 1.5 ± 0.2 3.6 ± 0.5

Prenylemestrin A (2

µM)
8.7 ± 0.9 5.4 ± 0.6 14.1 ± 1.5

Prenylemestrin A (4

µM)
15.2 ± 1.3 10.8 ± 1.1 26.0 ± 2.4

Prenylemestrin A (8

µM)
28.9 ± 2.5 22.3 ± 2.0 51.2 ± 4.5

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathway affected by prenylemestrin A and a typical experimental workflow for its analysis.

Signaling Pathway of Prenylemestrin A-induced
Apoptosis
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Caption: Prenylemestrin A inhibits AKT phosphorylation, leading to apoptosis.

Experimental Workflow for Cytotoxicity and Apoptosis
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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